Cas no 2097892-68-5 (2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
• CAS No: 2097892-68-5
• MF: C₁₇H₂₁NO₂S₂
• MW: 335.484142065048
• CID: 5473588
• PubChem ID: 126850482
• Update Time: 2025-07-17

2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2097892-68-5
• 2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
• F6194-1119
• AKOS032465023
• 2-benzylsulfanyl-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)acetamide

• Inchi： 1S/C17H21NO2S2/c1-17(20,9-15-7-8-21-11-15)13-18-16(19)12-22-10-14-5-3-2-4-6-14/h2-8,11,20H,9-10,12-13H2,1H3,(H,18,19)
• InChI Key： PHMAKDZKZYHZLB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C)(CNC(CSCC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 335.10137126g/mol
• Monoisotopic Mass: 335.10137126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Additional information on 2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide

Comprehensive Overview of 2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide (CAS No. 2097892-68-5)

2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzylsulfanyl group and a thiophene ring, makes it a subject of interest for scientists exploring novel drug candidates and bioactive molecules. The compound's CAS No. 2097892-68-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance.

In recent years, the demand for sulfur-containing compounds like 2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide has surged due to their versatile applications in drug discovery. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or anti-inflammatory agents, aligning with current trends in personalized medicine and targeted therapies. The compound's hydroxypropyl and acetamide moieties further enhance its solubility and bioavailability, key factors in modern drug design.

The synthesis of 2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide involves multi-step organic reactions, often employing protective group strategies to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize this compound, addressing common queries about its stability and storage conditions. These aspects are crucial for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 2097892-68-5 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to produce this compound with minimal environmental impact. Such advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous waste in chemical manufacturing.

Beyond pharmaceuticals, 2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide has garnered attention in material science for its potential in designing functional polymers or organic semiconductors. Its thiophene component is known to contribute to electron delocalization, a property leveraged in developing flexible electronics and optoelectronic devices. This interdisciplinary relevance makes it a frequent topic in scientific literature and patent filings.

For researchers seeking custom synthesis or bulk quantities of CAS No. 2097892-68-5, it is essential to collaborate with certified suppliers adhering to Good Manufacturing Practices (GMP). Quality control measures, including residual solvent analysis and chiral purity testing, are critical to meet the stringent requirements of preclinical studies and regulatory submissions.

In summary, 2-(benzylsulfanyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide represents a compelling case study in modern chemistry, bridging gaps between academic research, industrial applications, and technological innovation. Its multifaceted properties continue to inspire investigations into new therapeutic avenues and advanced materials, solidifying its role in the evolving landscape of chemical sciences.